![molecular formula C16H14N2OS2 B2772612 N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-2-(thiophen-3-yl)acetamide CAS No. 2034339-43-8](/img/structure/B2772612.png)
N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-2-(thiophen-3-yl)acetamide
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Description
N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C16H14N2OS2 and its molecular weight is 314.42. The purity is usually 95%.
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Scientific Research Applications
Synthetic Applications and Biological Evaluations
One of the primary applications of similar compounds involves their synthesis for biological evaluations. For instance, compounds like 2-(3,4-dichlorophenyl)-N-methyl-N-[2-(1-pyrrolidinyl)-1-substituted-ethyl]acetamides have been synthesized and evaluated as opioid kappa agonists, showcasing potent naloxone-reversible analgesic effects in mouse models (Barlow et al., 1991). Similarly, studies have developed kappa-opioid receptor antagonists with high affinity, indicating potential for the treatment of depression and addiction disorders (Grimwood et al., 2011).
Material Science and Chemosensor Development
In material science, N-(2-Pyridyl)acetamide complexes with metals like palladium(II), cobalt(II), nickel(II), and copper(II) have been investigated for their electronic and structural properties, highlighting their potential in catalysis and as components in electronic devices (Nonoyama et al., 1975). Another significant application is in the development of chemosensors, where compounds like 2-(N-(2-hydroxyethyl)-N-((pyridin-2-yl)methyl)amino)-N-(quinolin-8-yl)acetamide have been synthesized for detecting Zn2+ ions in living cells and aqueous solutions, demonstrating high sensitivity and selectivity (Park et al., 2015).
Properties
IUPAC Name |
2-thiophen-3-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS2/c19-16(9-13-4-7-20-11-13)18-10-12-3-5-17-14(8-12)15-2-1-6-21-15/h1-8,11H,9-10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUWPJLQHUPABNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC=CC(=C2)CNC(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.